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Compound of Interest

Compound Name: JNJ-42226314

Cat. No.: B3013566 Get Quote

For immediate release

This document provides essential guidance on the proper disposal procedures for the research

compound JNJ-42226314. The information is intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory setting.

Summary of Key Information
While a specific Safety Data Sheet (SDS) for JNJ-42226314 is not publicly available, the

following information has been compiled from supplier data and general laboratory safety

guidelines. It is crucial to handle this compound with care and to consult your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3013566?utm_src=pdf-interest
https://www.benchchem.com/product/b3013566?utm_src=pdf-body
https://www.benchchem.com/product/b3013566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3013566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Chemical Name
[1-(4-Fluorophenyl)indol-5-yl]-[3-[4-(thiazole-2-

carbonyl)piperazin-1-yl]azetidin-1-yl]methanone

Molecular Formula C26H24FN5O2S

Known Solvents Soluble in Dimethyl sulfoxide (DMSO).[1][2][3]

Storage Conditions
Powder: -20°C for 3 years. In solvent: -80°C for

1 year.[1]

Hazard Classification

Not officially classified. In the absence of a

specific SDS, it should be treated as a

potentially hazardous chemical.

Experimental Protocols: Disposal Procedures
The following step-by-step procedures are based on general best practices for the disposal of

research chemicals where a specific SDS is unavailable.

2.1. Risk Assessment:

Before handling JNJ-42226314 for disposal, a thorough risk assessment should be conducted.

This should consider the unknown toxicological properties of the compound.

2.2. Personal Protective Equipment (PPE):

Standard laboratory PPE should be worn at all times. This includes:

Safety goggles

Chemical-resistant gloves (such as nitrile)

A lab coat

2.3. Disposal of Solid (Neat) JNJ-42226314:

Segregation: Do not mix JNJ-42226314 with other chemical waste unless instructed to do so

by your EHS department.
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Labeling: Securely label a dedicated waste container with "JNJ-42226314 Waste" and any

other identifiers required by your institution.

Collection: Carefully transfer any unused or waste solid JNJ-42226314 into the labeled

container.

Storage: Store the waste container in a designated, secure area for hazardous chemical

waste pickup.

Disposal Request: Arrange for disposal through your institution's hazardous waste

management program.

2.4. Disposal of JNJ-42226314 in DMSO Solution:

Do Not Dispose Down the Drain: DMSO solutions containing dissolved chemicals should

never be poured down the sink.[4][5]

Segregation: Collect JNJ-42226314 in DMSO solutions in a dedicated, sealed, and properly

labeled waste container. The label should clearly indicate "JNJ-42226314 in DMSO" and the

approximate concentration.

Waste Compatibility: Ensure the waste container is compatible with DMSO.

Storage: Store the container in a designated hazardous waste storage area, away from

incompatible materials.

Disposal Request: Arrange for disposal through your institution's hazardous waste

management program.[4]

Visualized Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of JNJ-
42226314.
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Start: JNJ-42226314 Waste

Is the waste solid or in solution?

Solid JNJ-42226314

Solid

JNJ-42226314 in DMSO Solution

Solution

Label container:
'JNJ-42226314 Waste'

Label container:
'JNJ-42226314 in DMSO'

Store in designated
hazardous waste area

Contact EHS for pickup and disposal

Click to download full resolution via product page

Caption: Disposal workflow for JNJ-42226314.

Disclaimer: This information is intended as a general guide. Always prioritize your institution's

specific safety and disposal protocols. Consult with your Environmental Health and Safety

department for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3013566?utm_src=pdf-body-img
https://www.benchchem.com/product/b3013566?utm_src=pdf-body
https://www.benchchem.com/product/b3013566?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3013566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. JNJ-42226314 | Lipase | TargetMol [targetmol.com]

2. JNJ-42226314 - Immunomart [immunomart.org]

3. selleckchem.com [selleckchem.com]

4. uwaterloo.ca [uwaterloo.ca]

5. Disposal Standards - Department of Biology, University of York [york.ac.uk]

To cite this document: BenchChem. [Proper Disposal of JNJ-42226314: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3013566#jnj-42226314-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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